Cas no 1353964-94-9 (N-[1-(2-Hydroxy-ethyl)-piperidin-4-yl]-N-isopropyl-acetamide)

• Product Name: N-[1-(2-Hydroxy-ethyl)-piperidin-4-yl]-N-isopropyl-acetamide
• CAS No: 1353964-94-9
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 2163368
• Update Time: 2025-05-20

N-[1-(2-Hydroxy-ethyl)-piperidin-4-yl]-N-isopropyl-acetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2-hydroxy-ethyl)-piperidin-4-yl]-n-isopropyl-acetamide
• N-(1-(2-Hydroxyethyl)piperidin-4-yl)-N-isopropylacetamide
• N-[1-(2-Hydroxyethyl)piperidin-4-yl]-N-isopropylacetamide
• AM93419
• N-[1-(2-Hydroxy-ethyl)-piperidin-4-yl]-N-isopropyl-acetamide

• Inchi： 1S/C12H24N2O2/c1-10(2)14(11(3)16)12-4-6-13(7-5-12)8-9-15/h10,12,15H,4-9H2,1-3H3
• InChI Key： JNGHBZBMABQYFK-UHFFFAOYSA-N
• SMILES： O=C(C)N(C(C)C)C1CCN(CCO)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 223
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on N-[1-(2-Hydroxy-ethyl)-piperidin-4-yl]-N-isopropyl-acetamide

Comprehensive Overview of N-[1-(2-Hydroxy-ethyl)-piperidin-4-yl]-N-isopropyl-acetamide (CAS No. 1353964-94-9)

N-[1-(2-Hydroxy-ethyl)-piperidin-4-yl]-N-isopropyl-acetamide, identified by its CAS number 1353964-94-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a piperidine ring, a hydroxyethyl group, and an isopropyl-acetamide moiety, making it a versatile intermediate in drug discovery and development. Researchers are particularly interested in its potential applications due to its structural similarity to bioactive molecules targeting neurological and metabolic pathways.

The compound’s synthetic versatility and pharmacophore-like properties align with current trends in small-molecule drug design. In recent years, the demand for piperidine derivatives has surged, driven by their role in developing treatments for conditions such as chronic pain, inflammation, and cognitive disorders. N-[1-(2-Hydroxy-ethyl)-piperidin-4-yl]-N-isopropyl-acetamide is often discussed in forums and scientific literature alongside keywords like "piperidine-based therapeutics", "acetamide derivatives in medicine", and "hydroxyethyl modifications in drug design", reflecting its relevance in modern research.

From a chemical properties perspective, this compound exhibits moderate solubility in polar solvents, which is critical for its formulation in preclinical studies. Its molecular weight and logP value suggest favorable bioavailability, a hot topic in AI-driven drug discovery platforms. Analysts note that searches for "optimizing piperidine pharmacokinetics" and "acetamide moiety drug delivery" frequently intersect with discussions about this compound, highlighting its interdisciplinary appeal.

In the context of green chemistry, N-[1-(2-Hydroxy-ethyl)-piperidin-4-yl]-N-isopropyl-acetamide has been explored for its potential to reduce synthetic steps in complex molecule production. This aligns with the growing emphasis on sustainable pharmaceutical manufacturing, a trending topic in both academic and industrial circles. Researchers are also investigating its metabolic stability using advanced in silico modeling tools, addressing common queries like "how to predict drug metabolism for piperidine derivatives".

The safety profile of this compound remains under rigorous evaluation, with studies focusing on its toxicological thresholds and environmental impact. These aspects resonate with public concerns about chemical safety in drug development, often searched alongside terms such as "biodegradable pharmaceutical intermediates". Regulatory compliance databases frequently update its status, ensuring alignment with global chemical safety standards.

In summary, N-[1-(2-Hydroxy-ethyl)-piperidin-4-yl]-N-isopropyl-acetamide (CAS 1353964-94-9) represents a compelling case study in medicinal chemistry innovation. Its multifaceted applications, from neurological drug candidates to sustainable synthesis, position it as a compound of enduring scientific and industrial interest. As research evolves, its role in addressing unmet medical needs and process optimization challenges will likely expand, further solidifying its prominence in peer-reviewed and digital discourse.